Cas no 16715-83-6 (2-Propenoic acid,2-methyl-, 2-[bis(1-methylethyl)amino]ethyl ester)

• Product name: 2-Propenoic acid,2-methyl-, 2-[bis(1-methylethyl)amino]ethyl ester
• CAS No: 16715-83-6
• MF: C₁₂H₂₃NO₂
• MW: 213.31652
• MDL: MFCD00072647
• CID: 167525
• PubChem ID: 28003

2-Propenoic acid,2-methyl-, 2-[bis(1-methylethyl)amino]ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-methyl-, 2-[bis(1-methylethyl)amino]ethyl ester
• 2-[di(propan-2-yl)amino]ethyl 2-methylprop-2-enoate
• 2-DIISOPROPRYLAMINOETHYL METHACRYLATE
• Diisopropylaminoethyl methacrylate
• DPAEMA
• EINECS 240-772-8
• Methacrylsaeure-<2-diisopropylamino-aethyl>-ester
• N,N-Diisopropylaminoethyl methacrylate
• SCHEMBL149959
• 2-Propenoic acid, 2-methyl-, 2-(bis(1-methylethyl)amino)ethyl ester
• 2-(Diisopropylamino)ethyl Methacrylate (stabilized with MEHQ)
• QQQ3B8K5K1
• 2-(Diisopropylamino)ethyl methacrylate, 97%, contains ~100 ppm monomethyl ether hydroquinone as inhibitor
• NS00025480
• D5915
• UNII-QQQ3B8K5K1
• 2-Methylacrylic acid 2-[bis(1-methylethyl)amino]ethyl ester
• N,N-DIISOPROPYLAMINOETHYL METHACRYLATE [HSDB]
• MFCD00072647
• AS-72311
• 2-Diisopropylaminoethyl methacrylate
• DTXSID5066110
• 16715-83-6
• Q27287450
• AKOS037647099
• 2-Propenoic acid, 2-methyl-, 2-[bis(1-methylethyl)amino]ethyl ester
• HSDB 6090
• ETHANOL, 2-(DIISOPROPYLAMINO)-, METHACRYLATE (ESTER)
• E85607
• 2-(Diisopropylamino)ethylmethacrylate
• 2-(DIISOPROPYLAMINO)ETHYL METHACRYLATE
• Methacrylic acid, 2-(diisopropylamino)ethyl ester
• 2-[bis(propan-2-yl)amino]ethyl 2-methylprop-2-enoate
• DB-109705
• 2-(DIISOPROPYLAMINO)ETHYL 2-METHYLPROP-2-ENOATE
• SVYHMICYJHWXIN-UHFFFAOYSA-N

• MDL： MFCD00072647
• Inchi： InChI=1S/C12H23NO2/c1-9(2)12(14)15-8-7-13(10(3)4)11(5)6/h10-11H,1,7-8H2,2-6H3
• InChI Key： SVYHMICYJHWXIN-UHFFFAOYSA-N
• SMILES： CC(C(OCCN(C(C)C)C(C)C)=O)=C

Computed Properties

• Exact Mass: 213.17300
• Monoisotopic Mass: 213.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 0.900 g/mL at 25 °C
• Flash Point: 98℃
• Refractive Index: n20/D1.145
• PSA: 29.54000
• LogP: 2.22450

2-Propenoic acid,2-methyl-, 2-[bis(1-methylethyl)amino]ethyl ester Security Information

• Hazard Category Code： 37/38-41-43
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：

2-Propenoic acid,2-methyl-, 2-[bis(1-methylethyl)amino]ethyl ester Customs Data

• HS CODE：2922199090
• Customs Data：

  China Customs Code:

  2922199090

  Overview:

  2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Summary:

  2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Additional information on 2-Propenoic acid,2-methyl-, 2-[bis(1-methylethyl)amino]ethyl ester

Recent Advances in the Study of 2-Propenoic acid,2-methyl-, 2-[bis(1-methylethyl)amino]ethyl ester (CAS: 16715-83-6)

The compound 2-Propenoic acid,2-methyl-, 2-[bis(1-methylethyl)amino]ethyl ester, with the CAS number 16715-83-6, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique ester and amino functional groups, has shown promising potential in various applications, including drug delivery systems, polymer chemistry, and as an intermediate in the synthesis of bioactive compounds. Recent studies have focused on optimizing its synthesis, exploring its physicochemical properties, and evaluating its biological activities.

One of the key areas of research has been the development of novel synthetic routes for 16715-83-6. A study published in the Journal of Organic Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a catalytic system involving palladium and ligand-assisted coupling reactions. This method not only improved the yield but also reduced the formation of by-products, making it more environmentally friendly and cost-effective. The study highlighted the importance of optimizing reaction conditions, such as temperature and solvent choice, to achieve the desired product purity.

In addition to synthetic improvements, researchers have investigated the potential of 2-Propenoic acid,2-methyl-, 2-[bis(1-methylethyl)amino]ethyl ester as a building block for drug delivery systems. A recent publication in Biomaterials Science (2024) explored its use in the design of pH-responsive polymeric carriers. The study found that the ester's hydrolytic stability under physiological conditions could be finely tuned by modifying the surrounding polymer matrix, enabling controlled release of therapeutic agents. This property is particularly valuable for targeted cancer therapies, where precise drug release is critical.

Another significant advancement comes from its application in polymer chemistry. Research published in Polymer Chemistry (2023) demonstrated that 16715-83-6 could serve as a monomer for the synthesis of novel copolymers with tunable mechanical and thermal properties. These copolymers exhibited enhanced biocompatibility and were tested for use in medical devices, such as stents and implants. The study emphasized the role of the compound's bifunctional nature in facilitating copolymerization with other monomers, leading to materials with tailored properties.

Biological evaluations of 2-Propenoic acid,2-methyl-, 2-[bis(1-methylethyl)amino]ethyl ester have also been a focus of recent studies. A preclinical study in the European Journal of Medicinal Chemistry (2024) investigated its potential as an anti-inflammatory agent. The results indicated that derivatives of this compound could inhibit key inflammatory pathways, suggesting its utility in treating chronic inflammatory diseases. However, further studies are needed to assess its pharmacokinetics and toxicity profiles before clinical applications can be considered.

In conclusion, the compound 16715-83-6 continues to be a subject of intense research due to its versatile applications in chemical biology and pharmaceuticals. Recent studies have advanced our understanding of its synthesis, physicochemical properties, and potential therapeutic uses. Future research directions may include exploring its role in nanotechnology-based drug delivery systems and further optimizing its biological activity through structural modifications. As the field progresses, this compound is likely to play an increasingly important role in the development of innovative medical and material science solutions.